Cas no 113841-90-0 (4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester)

4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester structure
113841-90-0 structure
Product Name:4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
CAS No:113841-90-0
MF:C19H17NO3
MW:307.343185186386
CID:130299
Update Time:2024-01-24

4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
    • 4-Isoxazolecarboxylicacid,5-[1,1-biphenyl]-2-yl-3-methyl-,ethylester(9CI)
    • 4-Isoxazolecarboxylic acid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
    • Inchi: 1S/C19H17NO3/c1-3-22-19(21)17-13(2)20-23-18(17)16-12-8-7-11-15(16)14-9-5-4-6-10-14/h4-12H,3H2,1-2H3
    • InChI Key: PWHDXXSMDYTAQL-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2C2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1

Computed Properties

  • Exact Mass: 307.12091
  • Monoisotopic Mass: 307.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • PSA: 52.33
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.